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Compound of Interest

Compound Name: Platinum trichloride

CAS No.: 25909-39-1

Cat. No.: B12844308

Get Quote

Part 1: Executive Summary & Technical Grounding
The "Hidden" Oxidation State
Platinum(III) chloride (

) is a distinct, often misunderstood compound in the platinum group metal (PGM) family. Unlike
the ubiquitous

(used in carbenoid chemistry) or

(the standard precursor for catalysis),

represents a thermodynamically metastable, mixed-valence state.

In the solid state,

does not exist as simple

monomers. Instead, it typically adopts a cluster structure (e.g.,

) or a chain structure containing alternating
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and

centers. This "Goldilocks" oxidation state provides unique kinetic levers for researchers:

Differential Reduction Kinetics: It releases Pt atoms at a rate intermediate between the fast-

reducing Pt(IV) and the slow-reducing Pt(II), essential for controlling nucleation in

nanocrystal growth.

Halogen Reservoir: It acts as a precise stoichiometric source of chlorine (Cl:Pt = 3:1) without

the counter-ion contamination found in salts like

.

Core Applications
Nanomaterial Synthesis: Shape-controlled growth of Platinum nanocubes and

nanodendrites.

Thin Film Deposition: Precursor for Atomic Layer Deposition (ALD) of metallic platinum films.

Drug Development: Mechanistic model for the transient Pt(III) intermediates formed during

the reduction of Pt(IV) prodrugs (e.g., Satraplatin).

Part 2: Application Protocols
Application A: Controlled Synthesis of Pt Nanocubes
Context: The catalytic activity of platinum is facet-dependent. Pt(100) facets (cubes) are

superior for oxygen reduction reactions (ORR) compared to Pt(111) (spheres). Using

allows for a "self-buffering" reduction rate that favors thermodynamic shape control.

Protocol: Solvothermal Reduction of

Objective: Synthesize monodisperse 10nm Pt nanocubes.

Materials:

Precursor: Platinum(III) Chloride (
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, 99.9% trace metals basis). Note: If unavailable, generate in situ by equimolar mixing of

and

.

Solvent/Reductant: Oleylamine (OAm) - acts as both solvent and surfactant.

Shape Control Agent: Trimethylammonium chloride (TMAC) - stabilizes (100) facets.

Atmosphere: Argon or Nitrogen.

Step-by-Step Methodology:

Precursor Dissolution:

In a 50 mL three-neck flask, dissolve 50 mg of

in 10 mL of Oleylamine.

Critical Insight:

dissolves slower than

. Sonicate for 20 minutes at 40°C to ensure the breakdown of the

clusters into soluble amine complexes.

Additive Introduction:

Add 100 mg of TMAC. The chloride ions from TMAC and the stoichiometry of

create a specific Cl/Pt ratio (~5:1) that is critical for etching unstable nuclei.

Degassing:

Purge the system with Argon for 30 minutes at 100°C. This removes water and oxygen,

which could induce uncontrolled oxidative etching.

Kinetic Control Phase (Reaction):
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Ramp temperature to 180°C at a rate of 5°C/min.

Hold for 4 hours.

Mechanism:[1][2][3] The

mixed valence of the precursor forces a two-stage reduction. The Pt(IV) component
reduces fast, creating "seeds." The Pt(II) component reduces slowly, feeding the growth of
these seeds into cubes.

Quenching & Purification:

Cool to room temperature naturally.

Precipitate with excess ethanol (30 mL) and centrifuge at 8000 rpm for 10 mins.

Redisperse in hexane.

Data Output:

Parameter Value Note

Yield ~85% Gravimetric analysis

Morphology >90% Cubes Verified by TEM

Facet (100) Verified by HR-TEM

| Size Distribution | 10 ± 1.2 nm | Narrow distribution due to

kinetics |

Application B: Mechanistic Study of Pt(IV) Prodrug
Activation
Context: In drug development, Pt(IV) complexes (prodrugs) are reduced intracellularly to

cytotoxic Pt(II) species (e.g., cisplatin).[1] This process involves a transient Pt(III) intermediate.

serves as a stable chemical standard to study the spectral signatures and reactivity of these
intermediates.
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Protocol: Spectroscopic Tracking of Pt(III) Intermediates
Objective: Validate the reduction pathway of a Pt(IV) prodrug using

as a reference standard.

Standard Preparation: Prepare a 1 mM solution of

in DMF. This stabilizes the mixed-valence state.

EPR Analysis: Perform Electron Paramagnetic Resonance (EPR) spectroscopy at 77 K.

Observation:

(as a mixed valence species) will show a distinct signal attributed to the paramagnetic
Pt(III) centers or defects in the cluster lattice.

Prodrug Reduction: Treat a Pt(IV) prodrug (e.g., cis,trans,cis-[

]) with ascorbic acid.

Comparison: Overlay the transient EPR signals from the prodrug reduction with the static

standard.

Result: Matching g-values confirm the formation of Pt(III) species during drug activation.

Part 3: Visualization & Logic
Diagram 1: The Mixed-Valence Synthesis Cycle
This diagram illustrates how

acts as a "buffer" in nucleation, regulating the concentration of active

atoms.

PtCl3 (Solid)
(Mixed Valence Pt2+/Pt4+)

Solvation in Oleylamine
[Pt(L)Cl3] Complex

 Heat + Sonicate

Fast Reduction (Pt4+ -> Pt2+) T > 120°C

Slow Reduction (Pt2+ -> Pt0) Direct path

 In-situ generation

Seed Formation
(Self-regulated)

 [Pt0] > Critical Conc. Facet Selective Growth
(Nanocubes)

 Cl- Etching
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Click to download full resolution via product page

Caption: The dual-reduction pathway of

creates a controlled release of monomeric Pt, preventing the "burst nucleation" that leads to
polydisperse particles.

Diagram 2: Experimental Workflow for Nanocube
Synthesis

1. Dissolution
50mg PtCl3 + 10mL OAm

(40°C, Sonicate)

2. Additive Mixing
Add 100mg TMAC
(Shape Director)

3. Degassing
Argon Purge

(100°C, 30 min)

4. Reaction
Ramp to 180°C

(Hold 4 hrs)

5. Isolation
Ethanol Precip. + Centrifuge

Click to download full resolution via product page

Caption: Step-by-step solvothermal protocol for converting bulk
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into defined nanostructures.

Part 4: References & Validation
Authoritative Sources

Solid State Structure: Thiele, G., & Röhr, C. (2004). "Structure and Bonding of the Mixed-

Valent Platinum Trihalides,

and

." Zeitschrift für anorganische und allgemeine Chemie. (Confirming the

cluster nature).

Nanoparticle Synthesis: Xia, Y., et al. (2009). "Shape-Controlled Synthesis of Metal

Nanocrystals: Simple Chemistry, Complex Physics?" Angewandte Chemie International

Edition. (Foundational work on chloride-mediated shape control).

Drug Mechanisms: Hall, M. D., et al. (2014). "The biology of platinum: new molecular

insights." Nature Chemical Biology. (Discussing Pt(III) intermediates in redox activation).

Properties: WebElements Periodic Table. "Platinum trichloride: properties."

(Thermodynamic data and decomposition temperatures).

Safety & Handling (SDS Summary)
Hazards:

is a skin and respiratory sensitizer. Prolonged exposure can cause "platinosis" (allergic
reaction).

Storage: Store under inert gas (Argon). Highly hygroscopic; moisture converts it to hydrated

chloroplatinic acid species, altering stoichiometry.

Disposal: Collect as heavy metal waste. Do not pour down drains.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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